Cas no 1326852-78-1 (4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one)

4-(2-Bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is a brominated benzoxazepinone derivative with a methoxy substituent at the 9-position. This compound exhibits structural features that make it a valuable intermediate in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders. The presence of the 2-bromophenyl group enhances its potential for further functionalization via cross-coupling reactions, while the benzoxazepinone core contributes to its stability and pharmacological relevance. Its well-defined heterocyclic framework is advantageous for exploring structure-activity relationships in drug discovery. The compound is typically characterized by high purity and consistent synthetic reproducibility, ensuring reliability in research applications.
4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one structure
1326852-78-1 structure
Product Name:4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
CAS No:1326852-78-1
MF:C16H14BrNO3
MW:348.19126367569
CID:5345594
Update Time:2025-05-19

4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Bromophenyl)-4,5-dihydro-9-methoxy-1,4-benzoxazepin-3(2H)-one
    • 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one
    • Inchi: 1S/C16H14BrNO3/c1-20-14-8-4-5-11-9-18(15(19)10-21-16(11)14)13-7-3-2-6-12(13)17/h2-8H,9-10H2,1H3
    • InChI Key: BGWLJUOXZGSZEX-UHFFFAOYSA-N
    • SMILES: O1C2=C(OC)C=CC=C2CN(C2=CC=CC=C2Br)C(=O)C1

Experimental Properties

  • Density: 1.469±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 544.1±50.0 °C(Predicted)
  • pka: -0.72±0.20(Predicted)

4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one Pricemore >>

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Additional information on 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

Exploring the Properties and Applications of 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326852-78-1)

4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326852-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzoxazepine core structure, plays a pivotal role in the development of novel therapeutic agents. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and medicinal chemistry.

The molecular structure of 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one features a bromophenyl moiety and a methoxy group, which contribute to its distinct chemical properties. These functional groups enhance its reactivity and make it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1326852-78-1 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most compelling aspects of 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is its potential role in addressing current healthcare challenges. With the growing demand for innovative treatments for neurological and psychiatric disorders, this compound's benzoxazepine scaffold is being explored for its ability to modulate key biological targets. Its structural similarity to known bioactive molecules makes it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is also utilized in academic and industrial laboratories for method development and optimization. Researchers often seek information on its synthesis, purification, and analytical characterization, as these are critical for ensuring reproducibility and scalability in chemical processes.

The compound's CAS No. 1326852-78-1 is a key identifier in regulatory and safety documentation, ensuring compliance with global chemical standards. As sustainability and green chemistry gain traction, there is a heightened focus on optimizing the synthesis of 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one to minimize environmental impact. This aligns with the broader industry trend toward eco-friendly and efficient chemical production.

Another area of interest is the compound's potential in drug repurposing, a strategy that has gained momentum in recent years. By leveraging existing knowledge about 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, researchers can explore new therapeutic indications, accelerating the drug development timeline. This approach is particularly relevant in the context of emerging diseases and unmet medical needs.

For those working in chemical procurement and supply chain management, the availability and pricing of 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326852-78-1) are critical considerations. Market trends indicate a steady demand for this compound, driven by its versatility and application potential. Suppliers and manufacturers are increasingly focusing on ensuring consistent quality and reliable delivery to meet the needs of the research community.

In summary, 4-(2-bromophenyl)-9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one (CAS No. 1326852-78-1) represents a fascinating area of study with broad implications for science and medicine. Its unique structural features, combined with its potential applications, make it a compound of significant interest. As research continues to unfold, this molecule is poised to play a key role in advancing both chemical and pharmaceutical innovation.

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